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Compound of Interest

Compound Name: 5-Bromo-2-methylaniline

Cat. No.: B1273131 Get Quote

Technical Support Center: 5-Bromo-2-
methylaniline
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 5-
Bromo-2-methylaniline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Bromo-2-methylaniline?

A1: 5-Bromo-2-methylaniline is considered hazardous. It is harmful if swallowed, in contact

with skin, or if inhaled.[1] It causes skin irritation and serious eye irritation.[1][2] It may also

cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, it is crucial to wear appropriate PPE, including protective gloves,

protective clothing, eye protection (safety glasses with side-shields or goggles), and a face

shield.[1][2] In case of insufficient ventilation, a type ABEK (EN14387) respirator filter is

recommended.

Q3: How should 5-Bromo-2-methylaniline be stored?
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A3: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[3] It should be kept away from heat, sources of ignition, and strong oxidizing agents.[1][3]

Some sources also recommend storing it under an inert atmosphere as it may be light and air-

sensitive.[2][4]

Q4: What should I do in case of accidental skin or eye contact?

A4: For skin contact, immediately wash off with soap and plenty of water for at least 15 minutes

and remove all contaminated clothing.[1][3] For eye contact, rinse immediately with plenty of

water, also under the eyelids, for at least 15 minutes.[1][2] In both cases, seek medical

attention.[1][2]

Q5: What are the proper disposal methods for 5-Bromo-2-methylaniline waste?

A5: Dispose of contents and container to an approved waste disposal plant.[1][5] Waste

generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.[1]

Troubleshooting Guide
Problem: I have spilled a small amount of 5-Bromo-2-methylaniline in the lab.

Solution:

Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential

personnel from the immediate spill area.[6]

Wear Appropriate PPE: Before cleaning, ensure you are wearing the correct personal

protective equipment, including gloves, safety goggles, a lab coat, and a respirator if

ventilation is inadequate.[6]

Contain the Spill: Use an inert absorbent material to contain the spill.

Clean-up: For solid material, sweep up and shovel into a suitable container for disposal.[2][3]

Avoid creating dust.[2] For liquid, absorb with an inert material and place in a suitable

container.

Decontaminate: Clean the spill area thoroughly with soap and water.
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Dispose of Waste: Dispose of the absorbent material and any contaminated PPE as

hazardous waste according to your institution's guidelines.[1]

Problem: I believe I may have inhaled 5-Bromo-2-methylaniline vapors.

Solution:

Move to Fresh Air: Immediately move to an area with fresh air.[1]

Seek Medical Attention: If you feel unwell or experience respiratory irritation, call a poison

center or doctor.[1][5]

Artificial Respiration: If the person is not breathing, provide artificial respiration.[1][2] If

breathing is difficult, give oxygen.[1]

Quantitative Data
Property Value Reference

Molecular Formula C7H8BrN [6]

Molecular Weight 186.05 g/mol [6]

Melting Point 33 °C (lit.)

Boiling Point 139 °C / 17 mmHg (lit.)

Flash Point 110 °C / 230 °F (closed cup) [1]

Density 1.49 g/mL at 25 °C (lit.)

Experimental Protocols & Workflows
Below are logical diagrams illustrating key safety and emergency workflows.
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Workflow for Handling a 5-Bromo-2-methylaniline Spill
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Caption: Workflow for handling a chemical spill.
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First Aid Protocol for 5-Bromo-2-methylaniline Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Wash with Soap & Water
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for at least 15 mins
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Caption: First aid measures for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and safety precautions for 5-Bromo-2-
methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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bromo-2-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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